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Compound of Interest

Compound Name: ARUK3001185

Cat. No.: B11932649

Application Notes and Protocols for
ARUK3001185

A Potent, Selective, and Brain-Penetrant Notum
Inhibitor

Audience: Researchers, scientists, and drug development professionals.

Introduction

ARUK3001185 is a potent and selective small-molecule inhibitor of the Wnt-deactivating
enzyme Notum.[1][2][3] Notum is a carboxylesterase that negatively regulates the Wnt
signaling pathway by removing an essential palmitoleate group from Wnt proteins, thereby
preventing their interaction with cell surface receptors.[2][4][5] By inhibiting Notum,
ARUK3001185 effectively restores Wnt signaling in the presence of Notum.[1][6] This
compound is characterized by its high potency, selectivity, oral activity, and ability to penetrate
the blood-brain barrier, making it a valuable research tool for studying the therapeutic potential
of Wnt pathway modulation in various diseases, including neurodegenerative disorders like
Alzheimer's disease and certain cancers.[1][2][6][7]

Physicochemical Properties and Solubility

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b11932649?utm_src=pdf-interest
https://www.benchchem.com/product/b11932649?utm_src=pdf-body
https://www.medchemexpress.com/aruk3001185.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9150124/
https://www.probechem.com/products_ARUK3001185.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9150124/
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.0c01974
https://pubmed.ncbi.nlm.nih.gov/33783220/
https://www.benchchem.com/product/b11932649?utm_src=pdf-body
https://www.medchemexpress.com/aruk3001185.html
https://pubs.acs.org/doi/10.1021/acs.jmedchem.2c00162
https://www.medchemexpress.com/aruk3001185.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9150124/
https://pubs.acs.org/doi/10.1021/acs.jmedchem.2c00162
https://pmc.ncbi.nlm.nih.gov/articles/PMC8130783/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

ARUK3001185 is an off-white to pink solid compound.[1] Its key properties and solubility

information are summarized below for ease of reference.

Property Value Reference
Molecular Formula CoHaCl2F3Ns3 [1]
Molecular Weight 282.05 g/mol [1]

CAS Number 2411969-39-4 [1]
Appearance Solid, Off-white to pink [1]

ICso 6.7 nM (for Notum) [1][3]

DMSO: 100 mg/mL (354.55

Solubility (in vitro) M)
m

[1]

Note: Ultrasonic treatment may be required to achieve full dissolution in DMSO. Hygroscopic

DMSO can significantly impact solubility.[1]

Stock Solution Preparation Protocol

Proper preparation of stock solutions is critical for experimental accuracy and reproducibility.

The following protocol details the steps for preparing a high-concentration stock solution of
ARUK3001185.

Materials Required:

ARUK3001185 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes (amber or covered in foil)

Vortex mixer

Ultrasonic water bath (optional)
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Protocol:

o Calculate Required Mass: Determine the desired concentration and volume of the stock
solution. Use the following formula to calculate the mass of ARUK3001185 powder needed:
Mass (mg) = Desired Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000

(mg/g)

» Weighing: Accurately weigh the calculated mass of ARUK3001185 using an analytical
balance in a chemical fume hood.

e Dissolution:

[¢]

Add the weighed ARUK3001185 powder to a sterile microcentrifuge tube.

[e]

Add the calculated volume of anhydrous DMSO to the tube.

[e]

Vortex the solution thoroughly for several minutes to facilitate dissolution.

o

If the compound does not fully dissolve, use an ultrasonic water bath for short intervals
until the solution is clear.[1]

» Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, dispense
the stock solution into smaller, single-use aliquots in sterile, amber microcentrifuge tubes.[1]

o Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
date of preparation, and solvent. Store the aliquots as recommended in the storage table

below.
. Mass of
Desired Stock Volume of DMSO to
. Volume ARUK3001185 to
Concentration . Add
Weigh

10 mM 1mL 2.82 mg 1mL

20 mM 1mL 5.64 mg 1mL

50 mM 0.5mL 7.05 mg 0.5mL
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Storage and Stability

Correct storage is essential to maintain the integrity and activity of ARUK3001185.

Form Storage Temperature Stability Period
Solid Powder -20°C 3 years

4°C 2 years

In Solvent (DMSO) -80°C 6 months

-20°C 1 month

Note: It is strongly recommended to aliquot the stock solution and store it at -80°C to prevent

degradation from repeated freeze-thaw cycles.[1]

Mechanism of Action: Wnt Signaling Pathway

ARUK3001185 functions by inhibiting Notum, a negative regulator of the canonical Wnt
signaling pathway. This pathway is crucial for various cellular processes, including cell fate
determination and proliferation.[2][6] The diagram below illustrates the mechanism.
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Caption: ARUK3001185 inhibits Notum, restoring Wnt signaling.
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In the canonical Wnt pathway, Wnt proteins bind to Frizzled and LRP5/6 receptors, which leads
to the inhibition of a "destruction complex".[8] This allows (3-catenin to accumulate, translocate
to the nucleus, and activate target gene transcription via TCF/LEF transcription factors.[2][6]
Notum acts as an antagonist by removing a lipid group from Wnt proteins that is essential for
receptor binding.[2] ARUK3001185 directly inhibits the enzymatic activity of Notum, thereby
protecting Wnt proteins from inactivation and promoting downstream signaling.[1]

Experimental Protocol: TCF/ILEF Reporter Assay

A TCF/LEF luciferase reporter assay is a common method to quantify the activity of the
canonical Wnt signaling pathway and assess the efficacy of inhibitors like ARUK3001185.[6]

Objective:

To measure the ability of ARUK3001185 to restore Wnt signaling in the presence of
recombinant Notum protein in a cell-based assay.

Experimental Workflow
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Caption: Workflow for a TCF/LEF luciferase reporter assay.
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Detailed Steps:
o Cell Seeding (Day 1):

o Culture cells (e.g., HEK293T) that are stably or transiently transfected with a TCF/LEF-
driven luciferase reporter construct.

o Seed the cells into a 96-well white, clear-bottom plate at an appropriate density and allow
them to attach overnight.

e Compound and Protein Preparation (Day 2):

o Prepare a serial dilution of the ARUK3001185 stock solution in the appropriate cell culture
medium to achieve the desired final concentrations.

o Prepare solutions containing a constant concentration of Wnt3a ligand and recombinant
Notum protein.

e Cell Treatment (Day 2):
o Remove the old medium from the cells.

o Add the treatment media containing Wnt3a, Notum, and the varying concentrations of
ARUK3001185. Include appropriate controls (e.g., cells with Wnt3a only, cells with Wnt3a
and Notum).

o Incubate the plate for 16-24 hours at 37°C in a COz incubator.
e Luminescence Reading (Day 3):
o Remove the plate from the incubator and allow it to equilibrate to room temperature.

o Add a luciferase assay reagent to each well according to the manufacturer's instructions to
lyse the cells and initiate the luminescent reaction.

o Measure the luminescence using a plate reader.

o Data Analysis (Day 4):
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o Normalize the luminescence readings to a control (e.g., Wnt3a + Notum with no inhibitor).
o Plot the normalized data against the logarithm of the ARUK3001185 concentration.

o Fit the data to a four-parameter logistic equation to determine the ECso value, which
represents the concentration of ARUK3001185 that restores 50% of the Wnt signal.
ARUK3001185 has been shown to restore Wnt signaling with an ECso of 110 nM in this
type of assay.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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